Benzyl 4-hydroxy-1H-indole-1-carboxylate

• CAS No.: 75201-79-5
• Molecular Formula: C16H13NO3
• Molecular Weight: 267.28 g/mol
• IUPAC Name: benzyl 4-hydroxyindole-1-carboxylate
• InChI: InChI=1S/C16H13NO3/c18-15-8-4-7-14-13(15)9-10-17(14)16(19)20-11-12-5-2-1-3-6-12/h1-10,18H,11H2
• InChI Key: HDCDVKFQYKJZFG-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)COC(=O)N2C=CC3=C2C=CC=C3O

Description

Benzyl 4-hydroxy-1H-indole-1-carboxylate is a useful research compound. Its molecular formula is C16H13NO3 and its molecular weight is 267.28 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A solution of 10 (28.62 g, 75 mmol) in tetrahydrofuran (375 mL) containing acetic acid (4.5 g, 75 mmol) was treated at 0° C. with 1 M tetrabutylammonium fluoride (75 mL, 75 mmol) and the mixture was stirred at 0° C. for 40 min. The solvent was evaporated and the residue was dissolved in diethyl ether (250 mL) and washed with saturated aq. sodium bicarbonate and brine, dried and evaporated to give a brown solid which was washed with cold hexanes to give 11 as white fluffy needles (14.13 g, 70%), mp 118-120° C. (from dichloromethane-hexanes), (lit.11 mp 121-124° C.).